molecular formula C14H14O4S B8765648 Benzene, 1-methoxy-4-(4-(methylsulfonyl)phenoxy)- CAS No. 83642-37-9

Benzene, 1-methoxy-4-(4-(methylsulfonyl)phenoxy)-

Cat. No.: B8765648
CAS No.: 83642-37-9
M. Wt: 278.33 g/mol
InChI Key: ZXJPTGLBIYKSDJ-UHFFFAOYSA-N
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Description

Benzene, 1-methoxy-4-(4-(methylsulfonyl)phenoxy)- is a useful research compound. Its molecular formula is C14H14O4S and its molecular weight is 278.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1-methoxy-4-(4-(methylsulfonyl)phenoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1-methoxy-4-(4-(methylsulfonyl)phenoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

83642-37-9

Molecular Formula

C14H14O4S

Molecular Weight

278.33 g/mol

IUPAC Name

1-methoxy-4-(4-methylsulfonylphenoxy)benzene

InChI

InChI=1S/C14H14O4S/c1-17-11-3-5-12(6-4-11)18-13-7-9-14(10-8-13)19(2,15)16/h3-10H,1-2H3

InChI Key

ZXJPTGLBIYKSDJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)OC2=CC=C(C=C2)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 38.1 g of 4-chlorophenyl methyl sulfone and 37.2 g of 4-methoxyphenol dissolved in 150 ml of sulfolane was added 41.5 g of K2CO3. The mixture was heated at 160° C. for 7 hrs and then at 170° C. for 14.5 hrs and cooled. The mixture was poured into aqueous NaOH and the crystalline product collected by filtration, washed well with water and dried, which gave 47.5 g (85.3% yield) of product. Recrystallization from ethanol gave purified 4-(4-(methylsulfonyl)phenoxy)-1-methoxybenzene, mp 151.5°-153° C.
Quantity
38.1 g
Type
reactant
Reaction Step One
Quantity
37.2 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
41.5 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
85.3%

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